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Compound of Interest

Compound Name: NNC-05-2045 hydrochloride

CAS No.: 184845-18-9

Cat. No.: B1679351

Get Quote

Introduction & Biological Context
NNC-05-2045 hydrochloride is a potent, selective blocker of the ClC-1 skeletal muscle

chloride channel. By inhibiting chloride conductance (

), it destabilizes the resting membrane potential in skeletal muscle fibers, inducing
hyperexcitability characteristic of myotonia congenita.

In drug development and physiological research, the integrity of NNC-05-2045 data relies

heavily on the precision of the initial stock solution. Improper solubilization can lead to micro-

precipitation, resulting in variable effective concentrations (

) in patch-clamp or myography assays. This guide outlines a self-validating protocol to ensure
reproducibility.

Mechanism of Action
The following diagram illustrates the physiological cascade triggered by NNC-05-2045,

validating its use in modeling myotonic hyperexcitability.
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Figure 1: Pharmacological cascade of NNC-05-2045 leading to myotonic hyperexcitability.

Physicochemical Profile
Before handling, verify the specific batch properties. The values below represent the standard

Hydrochloride salt form.

Property Specification Critical Note

Compound Name NNC-05-2045 Hydrochloride
Do not confuse with the free

base.

CAS Number 184845-18-9
Unique identifier for the HCl

salt.[1][2]

Molecular Weight 451.01 g/mol
Use this exact value for

Molarity calculations.

Appearance Off-white to pale yellow solid
Discard if discolored (dark

brown/black).

Solubility (DMSO) ~45 mg/mL (approx. 100 mM) Recommended solvent.

Solubility (Water) Insoluble / Poor
Do NOT use water for stock

solutions.

Hygroscopicity Moderate
Store desiccant in the

secondary container.

Solvent Selection & Stability Assessment
The Golden Rule: Dissolve "Like in Like." NNC-05-2045 HCl is a lipophilic salt.

Primary Solvent:Anhydrous DMSO (Dimethyl Sulfoxide).
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Why: DMSO ensures complete solubilization of the hydrophobic phenylalkylamine core

while stabilizing the HCl counter-ion.

Grade: Use PCR-grade or cell-culture grade DMSO (

99.9%) stored over molecular sieves to prevent water absorption.

Secondary Option: Ethanol (absolute).

Note: Ethanol evaporates faster than DMSO, potentially altering concentration over time in

stored aliquots. Use only if DMSO is incompatible with the downstream assay.

Forbidden Solvent: Aqueous buffers (PBS, Saline, Water).

Risk:[3][4] Attempting to dissolve the powder directly in water will result in a suspension,

not a solution, causing massive dosing errors.

Protocol: Preparation of 10 mM Stock Solution
Target Concentration: 10 mM Total Volume: Variable (Calculated based on mass)

Equipment Required
Analytical Balance (Precision

0.01 mg)

Vortex Mixer

Amber Glass Vials (Borosilicate) – Plastic tubes may leach plasticizers in 100% DMSO.

Pipettes (P1000, P200)

Step-by-Step Methodology
1. Gravimetric Measurement Do not attempt to weigh a pre-set amount (e.g., exactly 10 mg).

Instead, weigh a small amount of powder into the tared vial and record the exact mass.

Example Mass: 5.42 mg

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://philjournalsci.dost.gov.ph/wp-content/uploads/2025/07/assessment_of_genotoxicity_and_cytoxicity_of_leached_chemicals_from_HDPE_plastic_.pdf
https://www.selleckchem.com/qa.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679351?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Volume Calculation Calculate the required volume of DMSO (

) using the formula:

Calculation for 5.42 mg:

Action: Add 1202 µL of Anhydrous DMSO.

3. Solubilization

Add the calculated volume of DMSO to the vial.

Vortex vigorously for 30–60 seconds.

Visual Check: Hold the vial against a light source. The solution must be completely clear. If

"schlieren" lines (swirls) or particulates are visible, vortex again or sonicate in a water bath at

37°C for 2 minutes.

4. Aliquoting & Storage

Divide the stock into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Storage: -20°C (stable for 6 months) or -80°C (stable for >1 year).

Serial Dilution for Working Solutions
Critical Warning: When diluting the DMSO stock into aqueous buffer (e.g., Ringer's solution),

the drug may precipitate if the local concentration is too high during mixing.

Dilution Workflow
To achieve a final assay concentration (e.g., 10 µM) from a 10 mM stock:

Intermediate Dilution (Optional but Recommended):

Dilute 10 mM stock 1:10 in DMSO to create a 1 mM Sub-Stock.

Final Dilution:
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Dilute the 1 mM Sub-Stock 1:100 into the assay buffer (rapidly vortexing the buffer while

adding the drug).

Final DMSO Concentration: 1%. (Ensure your biological control includes 1% DMSO).

Step 1: Weigh Powder
(e.g., 5-10 mg)

Step 2: Add DMSO
(Calc: Mass / MW / 0.01)

Step 3: Vortex & Inspect
(Must be clear)

Step 4: Aliquot & Freeze
(-20°C)

Step5

 Thaw on ice

Click to download full resolution via product page

Figure 2: Operational workflow for stock preparation and handling.
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Authoritative source on ClC-1 channel physiology and block mechanisms.
Source for standard operating procedures regarding DMSO/Aqueous dilutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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